5,7-Difluoro-1H-indazole-3-carbaldehyde

• IUPAC Name: 5,7-difluoro-2H-indazole-3-carbaldehyde
• InChI: InChI=1S/C8H4F2N2O/c9-4-1-5-7(3-13)11-12-8(5)6(10)2-4/h1-3H,(H,11,12)
• InChI Key: UZSMNGUKMRMNAY-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C2=NNC(=C21)C=O)F)F
• Molecular Formula: C8H4F2N2O
• DSSTOX Substance ID: DTXSID90646653
• Molecular Weight: 182.13 g/mol
• CAS RN: 1000343-25-8

Description

5,7-Difluoro-1H-indazole-3-carbaldehyde is a chemical compound with the molecular formula C8H4F2N2O. It is a derivative of 1H-indazole-3-carbaldehyde, which is a key intermediate to access a variety of polyfunctionalized 3-substituted indazoles.

Synthesis Analysis

The synthesis of 1H-indazole-3-carbaldehyde derivatives, including 5,7-Difluoro-1H-indazole-3-carbaldehyde, has been a topic of interest in recent years. The strategies include transition metal-catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without catalyst and solvent from 2-azidobenzaldehydes and amines.

Molecular Structure Analysis

The molecular structure of 5,7-Difluoro-1H-indazole-3-carbaldehyde consists of an indazole ring, which is a bicyclic compound consisting of a benzene ring fused to a pyrazole ring. The compound also contains two fluorine atoms at the 5th and 7th positions and a carbaldehyde group at the 3rd position.

Chemical Reactions Analysis

While specific chemical reactions involving 5,7-Difluoro-1H-indazole-3-carbaldehyde are not mentioned in the search results, indazole derivatives in general have been known to undergo various chemical reactions. These include reactions under catalyst- and solvent-free conditions, Cu2O-mediated cyclization of o-haloaryl-N-tosylhydrazones, Ag-catalyzed nitration–annulation with tert-butyl nitrite, iodine-mediated intramolecular aryl and sp3 C–H amination, and metal-free reaction of aryl-hydrazones with montmorillonite K-10 under O2 atmosphere.

Physical And Chemical Properties Analysis

5,7-Difluoro-1H-indazole-3-carbaldehyde has a molecular weight of 182.13. More detailed physical and chemical properties were not found in the search results.

Future Directions

Indazole derivatives, including 5,7-Difluoro-1H-indazole-3-carbaldehyde, are drawing more and more attention in medicinal chemistry as kinase inhibitors. Future research may focus on developing new synthetic approaches and exploring the therapeutic possibilities of these compounds.